![molecular formula C7H9NO4 B6145563 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid CAS No. 2649072-77-3](/img/no-structure.png)
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid
Overview
Description
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid (1,7-DAA) is a compound that has been studied extensively in recent years due to its potential applications in various fields of scientific research. 1,7-DAA is a cyclic organic compound with a unique structure and properties, which make it attractive for various research applications.
Scientific Research Applications
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has a number of potential applications in scientific research. It has been used as a model compound for studying the mechanism of action of enzymes involved in the metabolism of carbohydrates and other organic compounds. It has also been used to study the structure and function of proteins, as well as to investigate the effects of drugs on cellular processes. In addition, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has been used to study the structure and function of biological membranes, as well as to investigate the effects of various environmental pollutants on living organisms.
Mechanism of Action
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has been found to interact with a number of enzymes involved in the metabolism of carbohydrates and other organic compounds. It has been shown to inhibit the activity of enzymes such as glucokinase, phosphofructokinase, and glycogen synthase. In addition, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has been found to bind to proteins involved in the transport of glucose across cell membranes. It has also been shown to interact with certain proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates and other organic compounds. It has also been found to affect the activity of certain proteins involved in the transport of glucose across cell membranes. In addition, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has been found to bind to proteins involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and has a wide range of applications in scientific research. In addition, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid is not very soluble in water, which can limit its use in some experiments.
Future Directions
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid has a number of potential applications in scientific research. Further studies are needed to better understand its mechanism of action and its effects on biochemical and physiological processes. In addition, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid could be used to develop new drugs and treatments for a variety of diseases. It could also be used to study the effects of environmental pollutants on living organisms. Finally, 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid could be used to develop new methods for synthesizing other compounds with similar structures and properties.
Synthesis Methods
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid is synthesized using a two-step process. In the first step, a cyclic anhydride is formed by condensation of two molecules of 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid anhydride. This is followed by a second step in which the cyclic anhydride is reacted with an alcohol to form 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid. This method is relatively simple and has been used successfully to synthesize 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid in a variety of forms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid involves the formation of the spirocyclic ring system followed by the introduction of the carboxylic acid functional group.", "Starting Materials": [ "2-bromoethyl acetate", "2-amino-1,4-butanediol", "sodium hydride", "diethyl malonate", "ethyl acetoacetate", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Formation of the spirocyclic ring system", "- React 2-bromoethyl acetate with 2-amino-1,4-butanediol in the presence of sodium hydride to form the spirocyclic intermediate", "- Reflux the reaction mixture in ethanol for several hours", "- Isolate the intermediate by filtration and wash with water", "Step 2: Introduction of the carboxylic acid functional group", "- React the spirocyclic intermediate with diethyl malonate and ethyl acetoacetate in the presence of sodium ethoxide to form the corresponding diester", "- Hydrolyze the diester with aqueous sodium hydroxide to form the carboxylic acid", "- Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate", "- Wash the organic layer with saturated sodium bicarbonate solution and water", "- Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product" ] } | |
CAS RN |
2649072-77-3 |
Product Name |
1,7-dioxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid |
Molecular Formula |
C7H9NO4 |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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